4-[(4-Fluoro-3-methylphenyl)sulfonyl]-8-[(3-methylphenyl)acetyl]-1-oxa-4,8-diazaspiro[4.5]decane

• IUPAC Name: 1-[4-(4-fluoro-3-methylphenyl)sulfonyl-1-oxa-4,8-diazaspiro[4.5]decan-8-yl]-2-(3-methylphenyl)ethanone
• InChI: InChI=1S/C23H27FN2O4S/c1-17-4-3-5-19(14-17)16-22(27)25-10-8-23(9-11-25)26(12-13-30-23)31(28,29)20-6-7-21(24)18(2)15-20/h3-7,14-15H,8-13,16H2,1-2H3
• InChI Key: LLKUVIFHGLGZLO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)CC(=O)N2CCC3(CC2)N(CCO3)S(=O)(=O)C4=CC(=C(C=C4)F)C
• Molecular Formula: C23H27FN2O4S
• Molecular Weight: 446.5 g/mol

Description

4-[(4-Fluoro-3-methylphenyl)sulfonyl]-8-[(3-methylphenyl)acetyl]-1-oxa-4,8-diazaspiro[4.5]decane is a useful research compound. Its molecular formula is C23H27FN2O4S and its molecular weight is 446.54. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activity

• Research has explored the synthesis of novel compounds with structures similar to the specified chemical, investigating their anticonvulsant activities. For instance, derivatives of diazaspiro decane have been synthesized and evaluated for their potential as anticonvulsant agents, demonstrating significant protective effects in seizure models (Madaiah et al., 2012).

Structural Transformation and Characterization

• Studies have documented structural transformations involving diazaspiro decane derivatives, such as the ring contraction from piperidine to pyrrolidine during nucleophilic substitution reactions. This highlights the compound's versatility in chemical synthesis (Ambrožič et al., 1998).

Supramolecular Arrangements

• The impact of substituents on the cyclohexane ring of diazaspiro decane derivatives on supramolecular arrangements has been investigated, showing how these modifications influence crystal structures and potentially the compound's reactivity and interaction with biological targets (Graus et al., 2010).

Fluorination Effects

• The fluorination of cyclohexane-spirohydantoin derivatives and its effects on supramolecular interactions have been quantitatively assessed, demonstrating the influence of fluorination on intermolecular interactions within crystal structures (Simić et al., 2021).

Hypoglycemic Activity

• Compounds structurally related to the mentioned chemical have been synthesized and evaluated for their hypoglycemic activity in vivo, showcasing the potential for developing new therapeutic agents for diabetes management (Iqbal et al., 2012).